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CAS No.: 149451-71-8
Cat. No.: B2575587
Get Quote
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Executive Summary & Immediate Action

Target Compound:N-tert-Butyl-2-hydroxybenzamide (Salicylamide derivative) Primary
Hazard: Skin/Eye Irritant (H315, H319), STOT-SE (H335).[1] Potentially bioactive.[1] Disposal
Method: High-temperature incineration.[1] DO NOT dispose of down the drain. RCRA Status:
Non-listed; dispose of as Non-Halogenated Organic Waste.[1]

This guide provides a field-validated workflow for the containment and disposal of N-tert-butyl-
2-hydroxybenzamide. As a Senior Application Scientist, | emphasize that while this compound
is chemically stable, its phenolic moiety and amide backbone require specific segregation from
strong oxidizers to prevent exothermic degradation prior to incineration.

Chemical Profile & Hazard Assessment

Understanding the molecular behavior of this compound dictates the disposal strategy. The
presence of the phenolic hydroxyl group (-OH) at the ortho position makes this compound
slightly acidic and susceptible to oxidation, while the tert-butyl group increases lipophilicity,
making it persistent if released into aquatic environments.[1]
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Property Data Operational Implication

CAS Number 149451-71-8 (primary) Use for waste manifesting.[1]

: _ _ Risk of dust generation during
Physical State Solid (Crystalline powder)

transfer.[1]
- Low in water; High in Do not attempt aqueous
Solubility o )
DMSO/Ethanol dilution for disposal.[1]
Combustible but not
Flash Point >93°C (Estimated) Flammable (unless in solvent).
[1]
Strong Oxidizers, Strong Segregate from nitric acid or

Incompatibilities
Bases perchlorates.[1]

Strategic Waste Segregation

Proper segregation is the first line of defense against laboratory accidents. The following logic
gate determines the correct waste stream for your sample.
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Waste Generation
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Container B: Container C:
Halogenated Organic Non-Halogenated
Waste Stream Organic Waste Stream
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Figure 1: Decision Logic for Waste Stream Segregation. Note that while the compound itself is
non-halogenated, the solvent it is dissolved in dictates the liquid waste stream.

Disposal Workflow: The Core Protocol
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A. Solid Waste Disposal (Pure Compound)

Why: Solid amides can form dust clouds.[1] The goal is containment.

PPE Required: Nitrile gloves, safety goggles, lab coat. Use a P95 dust mask if handling >10g
outside a fume hood.[1]

e Primary Containment: Place the substance in a screw-top jar or double-bag it using high-
density polyethylene (HDPE) bags.

» Labeling: Affix a hazardous waste tag.
o Constituents: "N-tert-Butyl-2-hydroxybenzamide, 99%"
o Hazards: Check "Irritant” and "Toxic".[1][2]
» Disposal: Transfer to the facility's Solid Hazardous Waste drum.

o Note: Do not use "Sharps" containers for chemical solids.[1]

B. Liquid Waste Disposal (Reaction Mixtures/Stock
Solutions)

Why: The tert-butyl group renders this compound lipophilic.[1] It will not degrade in standard
water treatment facilities and must be incinerated.[1]

Solvent Assessment: Identify the primary solvent (e.g., DMSO, Methanol, Dichloromethane).

Segregation:

o If dissolved in DCM/Chloroform: Pour into Halogenated Waste.[1]

o If dissolved in DMSO/Methanol/Acetone: Pour into Non-Halogenated Waste.[1]

Rinsing: Triple-rinse the empty vessel with a minimal amount of compatible solvent (e.g.,
acetone) and add the rinsate to the same waste container.

Closure: Cap the waste container immediately to prevent volatile emissions.[1]
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Emergency Spill Response Procedures

In the event of a spill, speed and containment are critical to prevent tracking the irritant powder
through the lab.

1. Alert & Isolate 2. Don PPE 3. Dampen Powder 4. Collect 5. Decontaminate

(Mark area) (Gloves, Goggles, Mask) (Prevent Dust) ’ (Scoop to Bag)

(Soap/Water Wash)

Click to download full resolution via product page

Figure 2: Spill Response Workflow. The "Dampen Powder" step is critical to prevent inhalation
of airborne particulates.

Detailed Spill Steps:

» Dampening: If the spill is solid powder, cover it with a paper towel dampened with water or
an inert absorbent (vermiculite).[1] Do not dry sweep, as this generates irritant dust.

» Collection: Scoop the wet material/absorbent into a sealable plastic bag.[1]

o Surface Decontamination: Wipe the area with a soap and water solution.[1] The phenolic
nature of the compound makes it slightly soluble in basic soapy water, aiding removal.

Regulatory Framework & Compliance

This protocol adheres to the following regulatory standards. Always cross-reference with your
local EHS (Environmental Health & Safety) officer.[1]

e RCRA (USA): This compound is not P-listed or U-listed.[1] It is classified as a "Characteristic
Waste" if it exhibits toxicity, but generally falls under Non-Regulated Organic Waste requiring
incineration [1].

o European Waste Catalogue (EWC): Classify under 16 05 08* (discarded organic chemicals
consisting of or containing hazardous substances) [2].[1]

e OSHA: Comply with Hazard Communication Standard (29 CFR 1910.1200) by maintaining
the SDS and proper labeling [3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Advanced Disposal Protocol: N-tert-Butyl-2-
hydroxybenzamide[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2575587/docs#advanced-disposal-protocol-n-tert-
butyl-2-hydroxybenzamide-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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